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Compound of Interest

Compound Name: 3-Ethyl-2,4,5-trimethylhexane

CAS No.: 61868-82-4

Cat. No.: B14544015

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural isomers of

trimethylhexane, focusing on their identification, physicochemical properties, and analytical

characterization. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals in drug development and related fields who require detailed

information on these branched alkanes.

Introduction to Trimethylhexane Isomers
Trimethylhexane (C9H20) is a saturated acyclic hydrocarbon with numerous structural isomers.

These isomers share the same molecular formula but differ in the arrangement of their carbon

skeleton, specifically the positioning of three methyl groups on a hexane parent chain. These

structural variations lead to distinct physical and chemical properties, making their accurate

identification crucial for various scientific applications, including their use as reference

compounds in analytical chemistry and as components in fuel studies. There are eight

structural isomers of trimethylhexane.[1][2]
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Physicochemical Properties of Trimethylhexane
Isomers
The structural differences among trimethylhexane isomers significantly influence their physical

properties. Key quantitative data, including boiling point, density, and refractive index, are

summarized in the table below for easy comparison. These properties are critical for predicting

the behavior of these compounds in various experimental and industrial settings.

Isomer Boiling Point (°C)
Density (g/mL at
20°C)

Refractive Index
(n20/D)

2,2,3-Trimethylhexane 134.5 0.7262 1.408

2,2,4-Trimethylhexane 125-127[3][4][5][6] 0.716[3][4][6] 1.403[3][6]

2,2,5-Trimethylhexane 122[7] 0.71[7] 1.3990-1.4010[7]

2,3,3-Trimethylhexane 137.9[8] 0.722[8] 1.4119[8]

2,3,4-Trimethylhexane 139.1[9] 0.7347[9] 1.404[9]

2,3,5-Trimethylhexane 131.8[10][11] 0.719[10][11] 1.404[10][11]

2,4,4-Trimethylhexane 130.66 0.7200 1.4052

3,3,4-Trimethylhexane 140 0.745 1.418

Experimental Protocols for Isomer Identification and
Characterization
The precise identification and characterization of trimethylhexane isomers are typically

achieved through a combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful analytical method for separating and identifying volatile and semi-volatile

compounds, making it ideal for the analysis of trimethylhexane isomers.

Methodology:
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Sample Preparation: Dilute the isomer mixture in a suitable volatile solvent, such as hexane

or pentane, to an appropriate concentration (e.g., 1-10 ppm).

Gas Chromatograph (GC) Conditions:

Column: A nonpolar capillary column (e.g., DB-1 or HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm

film thickness) is typically used for separating hydrocarbon isomers.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Inlet Temperature: 250°C.

Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a

higher temperature (e.g., 150°C) at a controlled rate (e.g., 5°C/min) to ensure the

separation of isomers based on their boiling points and interactions with the stationary

phase.

Injection Volume: 1 µL in splitless or split mode.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 200.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Data Analysis: Identify individual isomers based on their retention times and the

fragmentation patterns in their mass spectra. Comparison with reference spectra from

libraries (e.g., NIST) can aid in confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are invaluable for the definitive structural elucidation of isomers

by providing detailed information about the chemical environment of each hydrogen and carbon

atom in the molecule.
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Methodology:

Sample Preparation: Dissolve a small amount (e.g., 5-10 mg) of the purified isomer in a

deuterated solvent (e.g., CDCl₃) in an NMR tube.

¹H NMR Spectroscopy:

Spectrometer Frequency: 400 MHz or higher for better resolution.

Acquisition Parameters: Acquire the spectrum with a sufficient number of scans to obtain a

good signal-to-noise ratio.

Data Analysis: Analyze the chemical shifts, integration, and splitting patterns (multiplicity)

of the proton signals to determine the connectivity of protons in the molecule.

¹³C NMR Spectroscopy:

Spectrometer Frequency: 100 MHz or higher.

Acquisition Parameters: Acquire a proton-decoupled ¹³C NMR spectrum. Techniques like

DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate

between CH, CH₂, and CH₃ groups.

Data Analysis: The number of distinct carbon signals indicates the symmetry of the

molecule. The chemical shifts of the carbon signals provide information about the type of

carbon atom (primary, secondary, tertiary, quaternary) and its electronic environment.

Logical Relationships of Trimethylhexane Isomers
The structural isomers of trimethylhexane can be categorized based on the substitution pattern

of the three methyl groups on the hexane parent chain. This classification provides a

systematic way to understand the relationships between the different isomers.
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Caption: Classification of Trimethylhexane Structural Isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14544015/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-isomers-of-trimethylhexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14544015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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